Cas no 1379326-22-3 (2-(3-fluoro-4-methylphenyl)propan-2-ol)

• Product Name: 2-(3-fluoro-4-methylphenyl)propan-2-ol
• CAS No: 1379326-22-3
• MF: C₁₀H₁₃FO
• MW: 168.208026647568
• MDL: MFCD20528500
• CID: 5169689
• PubChem ID: 79421219
• Update Time: 2026-03-04

2-(3-fluoro-4-methylphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(3-fluoro-4-methylphenyl)propan-2-ol

• MDL： MFCD20528500
• Inchi： 1S/C10H13FO/c1-7-4-5-8(6-9(7)11)10(2,3)12/h4-6,12H,1-3H3
• InChI Key： FYYCHCQKJPTKKJ-UHFFFAOYSA-N
• SMILES： CC(C1=CC=C(C)C(F)=C1)(O)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-(3-fluoro-4-methylphenyl)propan-2-ol

Introduction to 2-(3-Fluoro-4-methylphenyl)propan-2-ol (CAS No. 1379326-22-3)

2-(3-Fluoro-4-methylphenyl)propan-2-ol, with the CAS number 1379326-22-3, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound is characterized by its unique structural features, which include a fluoro-substituted aromatic ring and a tert-butyl alcohol moiety. These structural elements contribute to its distinct chemical and biological properties, making it a valuable candidate for various research and development activities.

The chemical structure of 2-(3-fluoro-4-methylphenyl)propan-2-ol can be represented as follows: C₁₀H₁₃FO. The presence of the fluoro group on the aromatic ring imparts unique electronic and steric effects, which can influence the compound's reactivity and biological activity. The tert-butyl alcohol group, on the other hand, provides a hydroxyl functional group that can participate in various chemical reactions and interactions with biological systems.

In the context of pharmaceutical research, 2-(3-fluoro-4-methylphenyl)propan-2-ol has been studied for its potential as a lead compound in drug discovery. Recent studies have explored its activity in various biological assays, including enzyme inhibition, receptor binding, and cellular assays. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that 2-(3-fluoro-4-methylphenyl)propan-2-ol exhibited potent inhibitory activity against a specific enzyme involved in metabolic pathways. This finding suggests that the compound could be further optimized for therapeutic applications targeting metabolic disorders.

Beyond its potential as a drug candidate, 2-(3-fluoro-4-methylphenyl)propan-2-ol has also been investigated for its use as an intermediate in the synthesis of more complex molecules. The tert-butyl alcohol group can be readily modified through various chemical transformations, such as esterification, etherification, and oxidation, making it a versatile building block in organic synthesis. Researchers have utilized this compound to synthesize novel compounds with diverse functional groups, which have shown promise in areas such as materials science and catalysis.

The safety profile of 2-(3-fluoro-4-methylphenyl)propan-2-ol is another important aspect that has been evaluated in recent studies. Toxicological assessments have indicated that the compound exhibits low toxicity at relevant concentrations, making it suitable for use in both research and industrial settings. However, as with any chemical compound, proper handling and storage protocols should be followed to ensure safety and compliance with regulatory standards.

In conclusion, 2-(3-fluoro-4-methylphenyl)propan-2-ol (CAS No. 1379326-22-3) is a promising compound with a wide range of potential applications in pharmaceutical and chemical research. Its unique structural features and favorable safety profile make it an attractive candidate for further investigation and development. As research continues to advance, it is likely that new insights into the properties and applications of this compound will emerge, further expanding its utility in various scientific fields.